Cas no 1361567-04-5 (3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361567-04-5
• MF: C₁₂H₅Cl₃F₃N
• MW: 326.529010534287
• CID: 4967358
• Update Time: 2023-08-24

3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3N/c13-8-2-9(14)11(10(15)3-8)6-1-7(5-19-4-6)12(16,17)18/h1-5H
• InChI Key： IVKLXAAVCQXDKZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Exact Mass: 324.943967 g/mol
• Monoisotopic Mass: 324.943967 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 326.5